D-Glucose, 1,2,3,4,5-pentaacetate
Overview
Description
D-Glucose, 1,2,3,4,5-pentaacetate is a useful research compound. Its molecular formula is C16H22O11 and its molecular weight is 390.34 g/mol. The purity is usually 95%.
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Scientific Research Applications
Mass Spectrometry Analysis : Beta-D-Fructopyranose pentaacetate has been examined using chemical-ionization mass spectrometry, providing insights into its molecular weight and fragmentation patterns. This application is crucial for understanding the structural aspects of sugar derivatives (Horton, Wander, & Foltz, 1974).
Enzymatic Hydrolysis : Research has explored the hydrolysis of beta-D-Fructopyranose pentaacetate, both chemically and enzymatically, highlighting its role in the preparation of various glucose esters (Shaw & Klibanov, 1987).
Synthesis of Mirror-Image Carbohydrates : Beta-D-Fructopyranose pentaacetate has been used in synthesizing mirror-image oligosaccharides, demonstrating its versatility in carbohydrate synthesis (Boulineau & Wei, 2004).
Studies on Yeast Hexokinase : Research involving beta-D-Fructopyranose and yeast hexokinase provided insights into sugar metabolism and fermentation processes (Gottschalk, 1945).
Synthesis of Functionalised Cyclohexanes : Beta-D-Fructopyranose pentaacetate has been used in the synthesis of cyclohexane derivatives, demonstrating its utility in organic synthesis (Blattner, 1982).
Radiation Effects on Carbohydrates : Studies have shown that beta-D-Fructopyranose pentaacetate undergoes changes upon exposure to ionizing radiations, highlighting its potential in radiation chemistry research (Wolfrom, Binkley, McCabe, Han, & Michelakis, 1959).
QM/MM Study : A study utilized quantum mechanics/molecular mechanics (QM/MM) methodology to analyze the tautomers of D-fructose in aqueous solutions, including beta-D-Fructopyranose (Costa, 2005).
Biophysical Responses in Pancreatic Islets : Beta-D-Fructopyranose pentaacetate has been studied for its effects on electrical activity and cytosolic Ca2+ in mouse pancreatic islets, providing insights into its potential biomedical applications (Pomares et al., 1999).
Properties
IUPAC Name |
[(2S,3S,4R,5R)-2,3,4,5-tetraacetyloxyoxan-2-yl]methyl acetate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22O11/c1-8(17)22-7-16(27-12(5)21)15(26-11(4)20)14(25-10(3)19)13(6-23-16)24-9(2)18/h13-15H,6-7H2,1-5H3/t13-,14-,15+,16+/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTQZPXRNYVFCJI-WCVJEAGWSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OCC1(C(C(C(CO1)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)OC[C@@]1([C@H]([C@@H]([C@@H](CO1)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22O11 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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